Hydroxysimazine Hydroxysimazine Simazine-2-hydroxy is a diamino-1,3,5-triazine that is N,N'-diethyl-1,3,5-triazine-2,4-diamine substituted by a hydroxy group at position 2. It is a metabolite of the herbicide simazine. It has a role as a marine xenobiotic metabolite. It is a diamino-1,3,5-triazine and a heteroaryl hydroxy compound.
Brand Name: Vulcanchem
CAS No.: 2599-11-3
VCID: VC21265247
InChI: InChI=1S/C7H13N5O/c1-3-8-5-10-6(9-4-2)12-7(13)11-5/h3-4H2,1-2H3,(H3,8,9,10,11,12,13)
SMILES: CCNC1=NC(=NC(=O)N1)NCC
Molecular Formula: C7H13N5O
Molecular Weight: 183.21 g/mol

Hydroxysimazine

CAS No.: 2599-11-3

Cat. No.: VC21265247

Molecular Formula: C7H13N5O

Molecular Weight: 183.21 g/mol

* For research use only. Not for human or veterinary use.

Hydroxysimazine - 2599-11-3

Specification

Description Simazine-2-hydroxy is a diamino-1,3,5-triazine that is N,N'-diethyl-1,3,5-triazine-2,4-diamine substituted by a hydroxy group at position 2. It is a metabolite of the herbicide simazine. It has a role as a marine xenobiotic metabolite. It is a diamino-1,3,5-triazine and a heteroaryl hydroxy compound.
CAS No. 2599-11-3
Molecular Formula C7H13N5O
Molecular Weight 183.21 g/mol
IUPAC Name 4,6-bis(ethylamino)-1H-1,3,5-triazin-2-one
Standard InChI InChI=1S/C7H13N5O/c1-3-8-5-10-6(9-4-2)12-7(13)11-5/h3-4H2,1-2H3,(H3,8,9,10,11,12,13)
Standard InChI Key YQIXRXMOJFQVBV-UHFFFAOYSA-N
Isomeric SMILES CCNC1=NC(=O)N=C(N1)NCC
SMILES CCNC1=NC(=NC(=O)N1)NCC
Canonical SMILES CCNC1=NC(=O)N=C(N1)NCC

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